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Compound of Interest

Compound Name: Allyl butyl sulfide
CAS No.: 5399-19-9
Cat. No.: B14735390
Get Quote

Executive Summary

Allyl butyl sulfide (ABS) is a highly versatile organosulfur compound that serves as a critical
intermediate in both synthetic organic chemistry and flavor/fragrance engineering.
Characterized by the presence of an electron-rich thioether linkage flanked by an aliphatic butyl
chain and a reactive allylic pi-system, ABS exhibits unique reactivity profiles. This whitepaper
provides an in-depth analysis of its physicochemical properties, field-proven synthetic
methodologies, and mechanistic pathways, designed specifically for researchers and drug
development professionals requiring rigorous, self-validating protocols.

Chemical Identity and Structural Analytics

Accurate chemical identification is the foundation of reproducible research. Allyl butyl sulfide
is officially registered under the CAS Number 5399-19-9 and is indexed in the FDA Global
Substance Registration System (GSRS) .

e IUPAC Name: 1-(prop-2-en-1-ylsulfanyl)butane
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e PubChem CID: 219614
e Molecular Formula: C7H14S

The structural asymmetry of ABS—combining a flexible, lipophilic butyl tail with a rigid, reactive
allyl head—dictates its behavior in biphasic reactions and its sensory characteristics.

Physical and Chemical Properties

The physical properties of ABS dictate its handling, volatility, and extraction parameters during
synthesis. Below is a synthesized dataset of its core quantitative properties.

Table 1: Physicochemical Properties of Allyl Butyl Sulfide

Property Value Scientific Implication

Facilitates rapid diffusion in

Molecular Weight 130.25 g/mol _ _ ,
biphasic catalytic systems.
Requires moderate heating for

Boiling Point ~155-160 °C (at 760 mmHg) distillation; thermally stable
under standard conditions.

) Floats on aqueous layers

Density ~0.85-0.88 g/cm? (at 25 °C) S )

during liquid-liquid extraction.
) Useful for rapid purity
Refractive Index ~1.470-1.480

assessment via refractometry.

_ _ Dictates the necessity of
B Insoluble in H20; soluble in )
Solubility E{OH. ELO phase-transfer catalysts in
1 2 .
aqueous reactions.

Acts as a precursor to complex
Organoleptic Profile Pungent, alliaceous, sulfury roasted/fried flavor profiles

upon thermal degradation.

Synthesis and Manufacturing Protocols
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The synthesis of allyl butyl sulfide is most efficiently achieved via the nucleophilic substitution
of an allyl halide with a butanethiolate. To avoid the foul odor and handling difficulties of volatile
thiols, a field-proven Phase-Transfer Catalysis (PTC) method utilizing thiourea is preferred .

Protocol 1: Phase-Transfer Catalyzed Synthesis of Allyl
Butyl Sulfide

Causality & Logic: Thiourea is used to safely generate the thiol in situ via an isothiouronium
intermediate, preventing the release of noxious butyl mercaptan. Tetrabutylammonium bromide
(TBAB) is employed as a phase-transfer catalyst to shuttle the hydrophilic thiolate anion into
the organic toluene phase, drastically accelerating the nucleophilic attack on allyl bromide.

e |sothiouronium Salt Formation: Suspend butyl bromide (0.5 mol) and thiourea (0.5 mol) in
500 mL of absolute ethanol. Reflux the mixture for 4 hours.

e Solvent Evaporation: Remove the ethanol under reduced pressure using a rotary evaporator
until a highly viscous product remains.

e Biphasic System Setup: Dissolve the viscous intermediate in 300 mL of toluene (replacing
highly toxic benzene) and add 300 mL of a 30% (w/v) aqueous NaOH solution.

o Catalyst & Alkylation: Add 1.0 g of TBAB to the stirring mixture. Dropwise, add allyl bromide
(0.5 mol) over 30 minutes to control the exothermic alkylation.

o Reaction Maturation: Stir vigorously at 25 °C for 6—8 hours. The strong base hydrolyzes the
isothiouronium salt to a thiolate, which TBAB transfers to the toluene layer to react with allyl
bromide.

o Self-Validation & Isolation: Separate the organic layer. Validation Step: Spot the organic layer
on a silica TLC plate (Hexanes as eluent); the product should show a high Rf value (~0.8)
under iodine staining, distinct from the starting materials. Wash with brine, dry over
anhydrous Naz2SOa, and concentrate. Purify via vacuum distillation.

Butyl Bromide
+ Thiourea

Reflux in EtOH Isothiouronium Base Hydrolysis NaOH (aq) + Toluene Phase Transfer Allyl Bromide Nucleophilic Attack Allyl Butyl Sulfide
(4 hours) Intermediate + TBAB Catalyst Addition (Organic Phase)

Click to download full resolution via product page
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Caption: Phase-transfer catalyzed synthetic workflow for allyl butyl sulfide.

Reactivity and Mechanistic Pathways

The allylic protons in ABS are highly susceptible to base-catalyzed abstraction due to the dual
stabilization of the resulting carbanion by the adjacent sulfur atom (d-orbital
participation/polarizability) and the vinylic pi-system. This allows for controlled isomerization.

Protocol 2: Base-Catalyzed Isomerization to Butyl
Propenyl Sulfide

Causality & Logic: Dimethyl sulfoxide (DMSO) is specifically chosen as the solvent because its
polar aprotic nature heavily solvates the potassium cation but leaves the tert-butoxide anion
naked and highly basic. This drives the rapid deprotonation of the weakly acidic allylic carbon.

o Base Preparation: Dissolve 2.5 g of potassium tert-butoxide (KOtBu) in 100 mL of anhydrous
DMSO under a dry nitrogen atmosphere.

o Substrate Addition: Add allyl butyl sulfide (45 g) in three equal portions to manage mild
exothermy.

o Thermal Isomerization: Heat the reaction mixture to 40-50 °C and maintain for exactly 30
minutes. Prolonged heating may lead to polymerization or degradation.

e Quenching: Pour the mixture into 300 mL of ice water to instantly quench the base and
precipitate the organic components.

o Self-Validation & Extraction: Extract with pentane (3 x 100 mL). Validation Step: Analyze the
crude product via *H-NMR. The successful isomerization is validated by the complete
disappearance of the complex multiplet at 6 5.7—6.0 ppm (terminal allyl protons) and the
emergence of a new vinylic signal corresponding to the internal propenyl double bond.
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Caption: Mechanistic pathway for the base-catalyzed isomerization of allyl butyl sulfide.

Applications in Drug Development and Food
Science

The utility of allyl butyl sulfide spans multiple high-tech industries:

e Food Science & Maillard Mimicry: ABS and its isomerized derivative (butyl propenyl sulfide)

are critical precursors in flavor engineering. Upon thermal treatment (e.g., frying conditions at
90-120 °C), these sulfides undergo complex degradation and dimerization to form 3,4-

dimethylthiophene derivatives and various disulfides. These downstream products accurately
impart the savory, meaty, and fried-onion aromas essential for processed convenience foods
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e Pharmaceutical Synthesis: In drug development, the allyl moiety acts as a highly effective
protecting group for thiols. During the synthesis of complex cysteine-containing peptides or
organosulfur pharmacophores, the allyl group remains stable under standard basic peptide-
coupling conditions but can be seamlessly and selectively cleaved using palladium(0)-
catalyzed deallylation when the free thiol is required.

Flavor Engineering Savory/Fried Onion
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Heat / Oxidation

Allyl Butyl Sulfide Pd(0) Cleavage
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Caption: Divergent industrial application pathways of allyl butyl sulfide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14735390/docs?utm_src=pdf-body-img#allyl-butyl-sulfide-a-comprehensive-technical-guide-on-properties-synthesis-and-applications
https://www.benchchem.com/product/b14735390/docs?utm_src=pdf-body#allyl-butyl-sulfide-a-comprehensive-technical-guide-on-properties-synthesis-and-applications
https://www.benchchem.com/product/b14735390/docs?utm_src=pdf-body#allyl-butyl-sulfide-a-comprehensive-technical-guide-on-properties-synthesis-and-applications
https://precision.fda.gov/uniisearch/srs/unii/9K3E73SV3A
https://www.benchchem.com/product/b14735390/docs?utm_src=pdf-body#allyl-butyl-sulfide-a-comprehensive-technical-guide-on-properties-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/219614
https://www.benchchem.com/product/b14735390/docs#allyl-butyl-sulfide-a-comprehensive-technical-guide-on-properties-synthesis-and-applications
https://www.benchchem.com/product/b14735390/docs#allyl-butyl-sulfide-a-comprehensive-technical-guide-on-properties-synthesis-and-applications
https://www.benchchem.com/product/b14735390/docs#allyl-butyl-sulfide-a-comprehensive-technical-guide-on-properties-synthesis-and-applications
https://www.benchchem.com/product/b14735390/docs#allyl-butyl-sulfide-a-comprehensive-technical-guide-on-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14735390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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